Cas no 52670-47-0 (Benzoicacid, 4-(2-butoxyethoxy)-, methyl ester)

• Product name: Benzoicacid, 4-(2-butoxyethoxy)-, methyl ester
• CAS No: 52670-47-0
• MF: C₁₄H₂₀O₄
• MW: 252.306204795837
• CID: 386574
• PubChem ID: 289452

Benzoicacid, 4-(2-butoxyethoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 4-(2-butoxyethoxy)-, methyl ester
• methyl 4-(2-butoxyethoxy)benzoate
• AC1L6BQ0
• AC1Q2XKM
• AC1Q5Z9J
• AG-J-54667
• AR-1J5239
• CTK4J6287
• NSC151233
• DTXSID10302486
• NSC-151233
• 52670-47-0
• AKOS010265948

• Inchi： InChI=1S/C14H20O4/c1-3-4-9-17-10-11-18-13-7-5-12(6-8-13)14(15)16-2/h5-8H,3-4,9-11H2,1-2H3
• InChI Key： MWMLTFXNZXBEJN-UHFFFAOYSA-N
• SMILES： CCCCOCCOC1=CC=C(C=C1)C(=O)OC

Computed Properties

• Exact Mass: 252.1362
• Monoisotopic Mass: 252.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.05
• Boiling Point: 353°Cat760mmHg
• Flash Point: 153.4°C
• Refractive Index: 1.491
• PSA: 44.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters